Cas no 477526-45-7 (3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide)

• Product Name: 3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide
• CAS No: 477526-45-7
• MF: C₂₀H₁₇BrN₂OS
• MW: 413.330782651901
• CID: 6039078
• PubChem ID: 16196766
• Update Time: 2023-12-13

3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide
• Thiazolium, 3-(2-furanylmethyl)-4-phenyl-2-(phenylamino)-, bromide (1:1)
• CHEMBL1367421
• 3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide
• AKOS001018350
• SMR000373008
• 3-(furan-2-ylmethyl)-N,4-diphenyl-1,3-thiazol-3-ium-2-amine;bromide
• MLS000760264
• F0331-0084
• Z56792196
• 477526-45-7
• 3-(furan-2-ylmethyl)-4-phenyl-2-(phenylamino)thiazol-3-ium bromide
• HMS2766N22

• Inchi： 1S/C20H16N2OS.BrH/c1-3-8-16(9-4-1)19-15-24-20(21-17-10-5-2-6-11-17)22(19)14-18-12-7-13-23-18;/h1-13,15H,14H2;1H
• InChI Key： MVFYNBQZOONYGV-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)[N+]1=C(SC=C1C1C=CC=CC=1)NC1C=CC=CC=1.[Br-]

Computed Properties

• Exact Mass: 412.02450g/mol
• Monoisotopic Mass: 412.02450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines